Cas no 895459-45-7 (2-(4-chlorobenzenesulfonyl)-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(4-chlorobenzenesulfonyl)-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 895459-45-7
• MF: C₁₉H₁₇ClN₂O₃S₂
• MW: 420.932881116867
• CID: 6407833
• PubChem ID: 18573115
• Update Time: 2025-05-19

2-(4-chlorobenzenesulfonyl)-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorobenzenesulfonyl)-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylacetamide
• Acetamide, 2-[(4-chlorophenyl)sulfonyl]-N-[4-(2,4-dimethylphenyl)-2-thiazolyl]-
• Z56560902
• 2-(4-chlorobenzenesulfonyl)-N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acetamide
• 895459-45-7
• 2-(4-chlorophenyl)sulfonyl-N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acetamide
• 2-((4-chlorophenyl)sulfonyl)-N-(4-(2,4-dimethylphenyl)thiazol-2-yl)acetamide
• AKOS024657412
• F2536-0329

• Inchi： 1S/C19H17ClN2O3S2/c1-12-3-8-16(13(2)9-12)17-10-26-19(21-17)22-18(23)11-27(24,25)15-6-4-14(20)5-7-15/h3-10H,11H2,1-2H3,(H,21,22,23)
• InChI Key： DAXVJICQFZQJQU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC(NC1=NC(=CS1)C1C=CC(C)=CC=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 420.0369124g/mol
• Monoisotopic Mass: 420.0369124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• pka: 6.45±0.50(Predicted)

Additional information on 2-(4-chlorobenzenesulfonyl)-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylacetamide

Chemical Compound CAS No 895459-45-7: 2-(4-Chlorobenzenesulfonyl)-N-4-(2,4-Dimethylphenyl)-1,3-Thiazol-2-Ylacetamide

The chemical compound with CAS No 895459-45-7, known as 2-(4-Chlorobenzenesulfonyl)-N-4-(2,4-Dimethylphenyl)-1,3-Thiazol-2-Ylacetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and material science applications.

The molecular structure of CAS No 895459-45-7 is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This thiazole moiety is connected to a sulfonyl group (specifically a 4-chlorobenzenesulfonyl group) and an acetamide substituent. The presence of the thiazole ring imparts unique electronic properties to the molecule, making it a valuable component in the synthesis of bioactive compounds.

Recent research has focused on the synthesis and characterization of CAS No 895459-45-7. Scientists have explored various synthetic routes to optimize the production of this compound. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method leverages the ability of microwaves to enhance reaction kinetics by providing uniform heating and accelerating bond formation.

The biological activity of CAS No 895459-45-7 has been extensively studied in recent years. In vitro assays have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, studies have shown that this compound exhibits moderate inhibitory activity against histone deacetylases (HDACs), which are key targets in cancer therapy. Additionally, preliminary pharmacokinetic studies suggest that the compound has favorable absorption and distribution properties, making it a promising candidate for further preclinical testing.

In terms of applications, CAS No 895459-45-7 holds potential in the development of novel therapeutic agents. Its ability to modulate enzyme activity makes it a valuable tool in drug design. Furthermore, its structural versatility allows for modifications that could enhance its bioavailability or target specificity. Researchers are also exploring its use as a building block in the synthesis of more complex molecules with enhanced biological profiles.

From an environmental perspective, understanding the ecological impact of CAS No 895459-45-7 is crucial for its sustainable use. Recent studies have assessed its biodegradability under various conditions. Results indicate that the compound undergoes slow degradation in aqueous environments but can be effectively treated using advanced oxidation processes (AOPs). These findings underscore the importance of proper waste management practices when handling this compound.

In conclusion, CAS No 895459-45-7, or 2-(4-Chlorobenzenesulfonyl)-N-4-(2,4-Dimethylphenyl)-1,3-Thiazol-2-Ylacetamide, represents a significant advancement in chemical synthesis and pharmacological research. Its unique structure and promising biological activities position it as a valuable asset in drug discovery and material science. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions across multiple industries.